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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d4

Cat. No.: B562000 Get Quote

A Technical Guide to 3-Hydroxy Desloratadine-
d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-hydroxy desloratadine-d4, a deuterated active metabolite of the second-

generation antihistamine, loratadine. This document is intended for researchers, scientists, and

professionals in the field of drug development and bioanalysis.

Physical and Chemical Properties
3-hydroxy desloratadine-d4 is a stable, isotopically labeled form of 3-hydroxy desloratadine.

[1] The introduction of deuterium atoms provides a distinct mass signature, making it an ideal

internal standard for quantitative bioanalytical studies, such as those employing mass

spectrometry.[1][2]

Physical Appearance:

The compound typically presents as a solid at room temperature.[3] More specifically, it has

been described as a light yellow solid.[4]

Quantitative Data Summary:
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The key physical and chemical properties of 3-hydroxy desloratadine-d4 are summarized in

the table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 1246819-99-7 [5][6][7]

Molecular Formula C₁₉H₁₅D₄ClN₂O [4][5][7]

Molecular Weight 330.84 g/mol [5][8]

Appearance Light yellow solid [4]

Melting Point >220 °C (decomposes) [4]

Solubility

Soluble in Methanol. May also

be soluble in DMSO, Water,

and Ethanol.

[3][4]

Storage Conditions
Long-term storage at -20°C is

recommended.
[3][4][5]

Chemical Purity ≥98% [4]

Isotopic Purity ≥99.1% [4]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-hydroxy desloratadine-d4
are crucial for its effective application in research.

A. Synthesis of 3-Hydroxy Desloratadine (Non-deuterated)

A synthetic route for the non-deuterated form, 3-hydroxy desloratadine, has been described

and involves a multi-step process starting from 3-methyl pyridine.[9][10] The key final step of

this synthesis is the demethylation of a methoxy intermediate to yield the final hydroxylated

compound.[9]

Final Demethylation Step: To a solution of the methoxy precursor in dry dichloromethane

(CH₂Cl₂), boron tribromide (BBr₃) in CH₂Cl₂ is added at -20°C.[9] The reaction is then stirred

at room temperature for 12 hours.[9] The reaction is quenched with concentrated aqueous
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ammonia to a pH of 6.[9] The organic layer is separated, and the aqueous layer is extracted

with a chloroform/methanol mixture.[9]

Note: The synthesis of the deuterated form, 3-hydroxy desloratadine-d4, would involve the

use of a deuterated piperidine precursor during the synthesis of the core structure.

B. Analytical Methodologies

The identity and purity of 3-hydroxy desloratadine-d4 are typically confirmed using a

combination of spectroscopic and spectrometric techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton NMR (¹H NMR) in deuterated

methanol (CD₃OD) is used to confirm the chemical structure.[4]

Mass Spectrometry (MS): Mass spectrometric analysis is employed to verify the molecular

weight and the incorporation of deuterium atoms.[4]

Thin Layer Chromatography (TLC): TLC can be used for a rapid assessment of purity. A

common system involves a C18 stationary phase with a mobile phase of

Methanol:Water:Ammonium Hydroxide (8:1:1), visualized with UV light.[4]

C. Bioanalytical Application

3-hydroxy desloratadine-d4 is primarily used as an internal standard in bioanalytical methods

for the quantification of desloratadine and its metabolites in biological matrices like human

plasma.[11]

Sample Preparation (Protein Precipitation): A common method for extracting the analytes

from plasma involves protein precipitation.[12]

Chromatographic Separation: Reversed-phase high-performance liquid chromatography

(RP-HPLC) is used to separate the analytes. A typical setup includes a C18 column with a

mobile phase consisting of a mixture of methanol and a potassium phosphate buffer.[12]

Detection: A PDA detector is often used for quantification.[12]
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Metabolic Pathway of Desloratadine

Desloratadine is the major active metabolite of loratadine.[13] In normal metabolizers,

desloratadine is further metabolized to 3-hydroxy desloratadine.[13] The following diagram

illustrates this metabolic conversion.

Metabolic Pathway of Desloratadine

Loratadine DesloratadineMetabolism 3-Hydroxy Desloratadine

Metabolism
(CYP2C8, UGT2B10)

Click to download full resolution via product page

Caption: Metabolic conversion of Loratadine to 3-Hydroxy Desloratadine.

Logical Workflow for Use as an Internal Standard

The primary application of 3-hydroxy desloratadine-d4 is as an internal standard in

quantitative analysis. The following diagram outlines the logical workflow for its use in a typical

bioanalytical method.
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Workflow for Internal Standard Application
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LC Separation
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Calculate Peak Area Ratio
(Analyte / IS)

Determine Analyte Concentration
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Caption: Bioanalytical workflow using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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